Cas no 31163-57-2 (Propanoic acid, 3-[(2-aminoethyl)thio]-, methyl ester)

• Product Name: Propanoic acid, 3-[(2-aminoethyl)thio]-, methyl ester
• CAS No: 31163-57-2
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• CID: 5195063
• Update Time: 2026-03-05

Propanoic acid, 3-[(2-aminoethyl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(2-aminoethyl)thio]-, methyl ester
• Methyl 3-((2-aminoethyl)thio)propanoate

• Inchi： 1S/C6H13NO2S/c1-9-6(8)2-4-10-5-3-7/h2-5,7H2,1H3
• InChI Key： LARGPGMAIZMTGP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCSCCN

Additional information on Propanoic acid, 3-[(2-aminoethyl)thio]-, methyl ester

Propanoic acid, 3-[(2-aminoethyl)thio]-, methyl ester (CAS No. 31163-57-2): A Comprehensive Overview

Propanoic acid, 3-[(2-aminoethyl)thio]-, methyl ester, identified by the CAS number 31163-57-2, is a specialized organic compound with significant applications in the field of pharmaceuticals and biochemical research. This compound, featuring a unique structural configuration, has garnered attention due to its potential roles in drug development and molecular interactions. Its chemical properties and biological activities make it a subject of extensive interest among researchers.

The molecular structure of Propanoic acid, 3-[(2-aminoethyl)thio]-, methyl ester consists of a propanoic acid backbone modified with a thioether group linked to a 2-aminoethyl moiety, which is further esterified at the methyl end. This intricate arrangement contributes to its versatile reactivity and interaction capabilities with biological targets. The presence of both amino and thioether functional groups enhances its potential utility in synthesizing complex molecules and modulating biological pathways.

In recent years, there has been a surge in research focusing on the development of novel compounds with tailored biological activities. Propanoic acid, 3-[(2-aminoethyl)thio]-, methyl ester has emerged as a promising candidate in this domain. Its structural features suggest potential applications in the design of enzyme inhibitors, receptor modulators, and therapeutic agents targeting various diseases. The compound's ability to engage with multiple biological targets makes it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of Propanoic acid, 3-[(2-aminoethyl)thio]-, methyl ester is its role in the synthesis of bioactive molecules. Researchers have leveraged its chemical properties to develop derivatives with enhanced pharmacological profiles. For instance, modifications at the aminoethyl group have been explored to improve binding affinity and selectivity towards specific biological targets. These efforts have led to the discovery of novel compounds with potential therapeutic value.

The compound's relevance extends to the field of drug discovery, where it serves as a key intermediate in synthesizing complex pharmaceuticals. Its structural motifs are often incorporated into larger molecules to enhance their stability and bioavailability. The thioether linkage provides a versatile platform for further chemical modifications, allowing researchers to fine-tune the properties of their synthetic targets.

Recent studies have highlighted the importance of Propanoic acid, 3-[(2-aminoethyl)thio]-, methyl ester in understanding molecular interactions at the cellular level. Its ability to modulate enzyme activity and receptor binding has been investigated in various disease models. For example, research suggests that derivatives of this compound may have applications in treating neurological disorders by interacting with specific neurotransmitter receptors. Such findings underscore its significance as a tool for exploring new therapeutic strategies.

The synthesis and characterization of Propanoic acid, 3-[(2-aminoethyl)thio]-, methyl ester have been refined through advanced chemical methodologies. Techniques such as organometallic chemistry and flow synthesis have enabled the efficient production of this compound in high purity. These advancements have facilitated its use in downstream applications, including high-throughput screening and structure-activity relationship studies.

The future prospects for Propanoic acid, 3-[(2-aminoethyl)thio]-, methyl ester are promising, with ongoing research aimed at uncovering new biological activities and optimizing its pharmacological properties. Collaborative efforts between chemists and biologists are expected to yield innovative applications in drug development and molecular medicine. As our understanding of its mechanisms of action evolves, so too will its role in addressing complex medical challenges.

In conclusion, Propanoic acid, 3-[(2-aminoethyl)thio]-, methyl ester (CAS No. 31163-57-2) represents a fascinating compound with broad implications in pharmaceutical research. Its unique structure and versatile reactivity make it a valuable tool for developing novel therapeutics. As scientific exploration continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing medical science.